(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-N-[2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C22H24N4O5S/c27-20(6-4-14-3-5-18-19(8-14)31-13-30-18)24-22-16-11-32-12-17(16)25-26(22)10-21(28)23-9-15-2-1-7-29-15/h3-6,8,15H,1-2,7,9-13H2,(H,23,28)(H,24,27)/b6-4-
• InChI Key: GGMXDKIRLYAJRT-XQRVVYSFSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CC(OC1)CNC(=O)CN2C(=C3CSCC3=N2)NC(=O)/C=C\C4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H24N4O5S
• Molecular Weight: 456.5 g/mol

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-N-(2-(2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acrylamide is a useful research compound. Its molecular formula is C22H24N4O5S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis

Microwave-assisted synthesis techniques have been applied to novel pyrazole ring formation, showcasing the potential for efficient synthesis routes involving complex acrylamides similar to the specified compound. This approach benefits from reduced reaction times and potentially higher yields, demonstrating its utility in synthesizing novel compounds with intricate structures (Fahim, Shalaby, & Ibrahim, 2019).

Antimicrobial Activity

Research on compounds with structural similarities, including various substituted acrylamides and pyrazole derivatives, has indicated promising antimicrobial properties. For instance, studies have found that certain acrylamide derivatives exhibit significant antibacterial activity, suggesting potential applications of similar compounds in developing new antibacterial agents (Palkar et al., 2017).

Antitumor Agents

Efforts to synthesize and assess novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives have highlighted their anti-tumor potential. These studies involve the cyclocondensation of substrates to generate compounds tested against various cancer cell lines, offering insights into the structure-activity relationships critical for antitumor activity (Nassar, Atta-Allah, & Elgazwy, 2015).

Molecular Modeling and Dynamics

The use of computational studies, including density functional theory (DFT) and molecular dynamics simulations, provides a framework for understanding the reactive properties and stability of complex molecules. Such computational analyses can predict the behavior of new compounds, guide synthesis strategies, and elucidate mechanisms of action, which are crucial for the development of molecules with specific biological or chemical activities (Pillai et al., 2019).